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Compound of Interest

Compound Name: 2-Fluoro-5-nitrophenol

Cat. No.: B1323201 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-nitrophenol for Researchers

and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-Fluoro-5-
nitrophenol (CAS No. 22510-08-3), a key intermediate in the pharmaceutical and fine

chemical industries.[1] Adherence to these guidelines is crucial for ensuring laboratory safety

and the integrity of experimental protocols.

Chemical Identification and Physical Properties
2-Fluoro-5-nitrophenol is a substituted aromatic compound with the molecular formula

C₆H₄FNO₃.[2][3] Its structure consists of a phenol ring with a fluorine atom at the ortho position

and a nitro group at the meta position relative to the hydroxyl group. This arrangement of

functional groups makes it a versatile building block in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 2-Fluoro-5-nitrophenol
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Property Value Source

Molecular Weight 157.10 g/mol [2][3]

Appearance Solid ChemScene

Melting Point 113-119 °C Sigma-Aldrich

Boiling Point 256.7 °C at 760 mmHg Sigma-Aldrich

CAS Number 22510-08-3 [2][3]

Molecular Formula C₆H₄FNO₃ [2][3]

Hazard Identification and GHS Classification
2-Fluoro-5-nitrophenol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The aggregated GHS information

from multiple suppliers indicates that it is harmful if swallowed, in contact with skin, or if inhaled.

[2][3]

Table 2: GHS Classification for 2-Fluoro-5-nitrophenol
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 위험 Warning

H302: Harmful if

swallowed[2][3]

Acute Toxicity,

Dermal
Category 4 위험 Warning

H312: Harmful in

contact with

skin[2]

Skin

Corrosion/Irritatio

n

Category 2 위험 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 1 부식 Danger

H318: Causes

serious eye

damage

Acute Toxicity,

Inhalation
Category 4 위험 Warning

H332: Harmful if

inhaled[2]

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

Category 1 환경 Warning

H410: Very toxic

to aquatic life

with long lasting

effects

Below is a logical diagram illustrating the general workflow for GHS hazard classification.
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Data Collection & Evaluation

Hazard Classification
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Identify Chemical
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GHS Hazard Classification Workflow
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Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 2-Fluoro-5-nitrophenol is paramount to prevent exposure. All work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

Engineering Controls:

Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below recommended exposure limits.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).[6]

Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or where

splashing is possible, a chemical-resistant apron is recommended.[5]

Respiratory Protection: If dust or aerosols may be generated, a NIOSH-approved respirator

is necessary.[4][5]

Hygiene Measures:

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.

Accidental Release Measures and Disposal
In the event of a spill, a clear and systematic response is necessary to mitigate exposure and

environmental contamination.
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The following diagram outlines a general workflow for handling a chemical spill.

Assess the Spill
(Identify the chemical, estimate quantity, identify immediate risks)

Evacuate the Immediate Area

Alert Personnel and/or Emergency Services

Don Appropriate PPE

Contain the Spill
(Use absorbent materials for liquids, cover solids to prevent dust)

Clean Up the Spill
(Collect waste into a suitable container)

Decontaminate the Area and Equipment

Dispose of Waste
(Follow institutional and local regulations for hazardous waste)

Restock Spill Kit and Review Incident
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Chemical Spill Response Workflow

Spill and Decontamination Procedures:

Evacuate personnel from the immediate area and ensure adequate ventilation.[4]

Avoid generating dust.[4] If necessary, moisten the material with a suitable solvent to

minimize airborne particles.[6]

Wearing appropriate PPE, contain and collect the spilled material.[6] Place the waste in a

sealed, labeled container for disposal.[4]

Do not allow the chemical to enter drains.[4]

Disposal:

2-Fluoro-5-nitrophenol waste must be managed as hazardous waste and disposed of

through an authorized hazardous waste management provider.[6] Do not mix with other

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.[6]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 2-Fluoro-5-nitrophenol are not readily available in the

public domain, the following protocols, based on OECD guidelines, are representative of the

methodologies used to assess the hazards of such chemicals.

5.1. Acute Oral Toxicity - Up-and-Down Procedure (Based on OECD Guideline 425)

Principle: This method involves dosing single animals sequentially. The dose for each

subsequent animal is adjusted up or down depending on the outcome for the previous

animal, allowing for the estimation of the LD50 with a minimal number of animals.[8]

Test Animals: Healthy, young adult female rats are typically used.[8] Animals are fasted prior

to dosing.[8]

Procedure:
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A preliminary estimate of the LD50 is made. The first animal is dosed at a level just below

this estimate.[8]

Animals are dosed sequentially, typically at 48-hour intervals.[8]

If an animal survives, the dose for the next animal is increased. If an animal dies, the dose

is decreased.[8]

Animals are observed for signs of toxicity with special attention during the first 4 hours and

daily thereafter for a total of 14 days.[8]

Body weights are recorded weekly.[8]

All animals are subjected to a gross necropsy at the end of the study.[8]

Data Analysis: The LD50 is calculated using the maximum likelihood method.[8]

5.2. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Principle: This test assesses the potential of a substance to cause skin irritation or corrosion

when applied to the skin of an animal.[9]

Test Animal: The albino rabbit is the preferred species.[9]

Procedure:

Approximately 24 hours before the test, fur is removed from a small area on the animal's

back.[10]

The test substance (0.5 g for solids) is applied to the prepared skin and covered with a

gauze patch.[10] Solids should be moistened with a suitable vehicle to ensure good skin

contact.[10]

The exposure duration is typically 4 hours.[10]

After exposure, the patch and any residual test substance are removed.
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The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Data Analysis: The severity of skin reactions is scored and categorized to determine the

irritation potential.[9]

5.3. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Principle: This test evaluates the potential of a substance to cause eye irritation or corrosion

when instilled into the eye of an animal.[11]

Test Animal: The albino rabbit is the preferred species.[11]

Procedure:

The eyes of each animal are examined 24 hours before the test to ensure they are free of

defects.[11]

The test substance (0.1 mL for liquids or not more than 0.1 g for solids) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.[11]

The eyelids are held together for about one second.[11]

The eyes are examined at 1, 24, 48, and 72 hours after instillation. The observation period

may be extended to 21 days to assess the reversibility of effects.[11]

Data Analysis: The cornea, iris, and conjunctiva are scored for the severity of lesions to

determine the irritation or corrosion potential.[11]

Potential Metabolic Pathway
While specific metabolic studies on 2-Fluoro-5-nitrophenol are not available, the metabolism

of nitrophenols has been studied in animal models. The primary metabolic pathways involve

Phase I (oxidation and reduction) and Phase II (conjugation) reactions.[12] The following

diagram illustrates a plausible metabolic pathway for 2-Fluoro-5-nitrophenol based on the

metabolism of related compounds.
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Plausible Metabolic Pathway of 2-Fluoro-5-nitrophenol

This technical guide is intended to provide essential safety information for trained

professionals. It is not a substitute for a comprehensive risk assessment, which should be

conducted before any new or modified procedure involving 2-Fluoro-5-nitrophenol. Always

consult the most recent Safety Data Sheet from your supplier and follow all institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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